4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol

• IUPAC Name: 4-(4-chlorophenyl)-1-[(3,4-dichlorophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C18H18Cl3NO/c19-15-4-2-14(3-5-15)18(23)7-9-22(10-8-18)12-13-1-6-16(20)17(21)11-13/h1-6,11,23H,7-10,12H2
• InChI Key: YWQLVRKNZABYEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H18Cl3NO
• Molecular Weight: 370.7 g/mol

Description

4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol, also known as CDCB-P, is a chemical compound that has gained significant attention in the field of scientific research due to its potential biological properties. It is a piperidinol derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The exact mechanism of action of 4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol is not fully understood. However, it is believed to act by modulating various signaling pathways, including the PI3K/Akt pathway and the NF-κB pathway. It has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress. It has also been shown to increase the expression of various proteins involved in cell survival and growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol in lab experiments is its potential as a therapeutic agent for various diseases. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo. Its potential toxicity and side effects also need to be further studied.

Future Directions

Future research on 4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol should focus on its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies should also investigate the optimal dosage and administration methods for this compound, as well as its potential toxicity and side effects. Additionally, further research should be conducted to better understand the mechanism of action of this compound and its interactions with other signaling pathways and enzymes.

Synthesis Methods

4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol has been synthesized using various methods, including the reduction of 4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)piperidine using sodium borohydride, and the reaction of 4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)piperidine with hydroxylamine hydrochloride. The yield and purity of this compound can vary depending on the synthesis method used.

Scientific Research Applications

4-(4-chlorophenyl)-1-(3,4-dichlorobenzyl)-4-piperidinol has been studied extensively for its potential biological properties, including its ability to inhibit the growth of cancer cells, its anti-inflammatory effects, and its potential as a neuroprotective agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.